Cas no 635-78-9 (Resorufin)

• Product Name: Resorufin
• CAS No: 635-78-9
• MF: C₁₂H₇NO₃
• MW: 213.188883066177
• MDL: MFCD00128991
• CID: 509883
• PubChem ID: 69462
• Update Time: 2025-04-19

Resorufin Chemical and Physical Properties

Names and Identifiers

• 3H-Phenoxazin-3-one,7-hydroxy-
• 7-hydroxyphenoxazin-3-one
• RESORUFIN
• 3H-Phenoxazin-3-one,7-hydroxy
• 7-Hydroxy-3H-phenoxazin-3-one
• 7-Hydroxy-3H-phenoxazine-3-one
• 7-Hydroxy-phenoxazin-3-on
• 7-hydroxy-phenoxazin-3-one
• EINECS 211-241-8
• Resorufin, High purity standard
• Resorufine
• NSC 12097
• 3H-Phenoxazin-3-one, 7-hydroxy-
• NSC12097
• HSSLDCABUXLXKM-UHFFFAOYSA-N
• Hydroxyphenazone
• Resorufin, 95%
• US9216974,Resorufin
• Resorufin, Dye content 95 %
• BCBcMAP01_000141
• 7-Hydroxy-3H -phe
• CCG-36357
• DA-77411
• 3HPhenoxazin3one, 7hydroxy
• SY052550
• Q27122674
• MFCD00128991
• A3NUS7K96S
• NCI60_000493
• BDBM195591
• 4-27-00-02263 (Beilstein Handbook Reference)
• HY-123533
• NSC-12097
• BRN 0174850
• 635-78-9
• R0012
• T72749
• CS-0082928
• DTXSID3060906
• 7Hydroxyphenoxazin3one
• SMP1_000256
• UNII-A3NUS7K96S
• SCHEMBL8066
• CHEMBL1185321
• Z1513803227
• FS-5650
• NS00015035
• EN300-197431
• 7-Hydroxy-3H-phenoxazin-3-one #
• DTXCID8043943
• AKOS015916378
• 7Hydroxy3Hphenoxazin3one
• CHEBI:51602
• Resorufin

• MDL： MFCD00128991
• Inchi： 1S/C12H7NO3/c14-7-1-3-9-11(5-7)16-12-6-8(15)2-4-10(12)13-9/h1-6,14H
• InChI Key： HSSLDCABUXLXKM-UHFFFAOYSA-N
• SMILES： O1C2=CC(C=CC2=NC2C=CC(=CC1=2)O)=O
• BRN： 0174850

Computed Properties

• Exact Mass: 213.04300
• Monoisotopic Mass: 213.042593
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.1
• Topological Polar Surface Area: 58.9

Experimental Properties

• Color/Form: Brown acicular crystals or red prismatic crystals
• Density: 1.46
• Melting Point: >300 °C (lit.)
• Boiling Point: 413°C at 760 mmHg
• Flash Point: 203.6 °C
• Solubility: Solubility Sparingly soluble in water; soluble in ethanol, N,N-dimethylformamide
• PSA: 63.33000
• LogP: 1.99840
• pka: 6.6(at 25℃)
• λmax: 573nm, 571nm, 585nm, 480nm
• PH: Yellow M uorescent (4.4) to orange M uorescent (6.4)
• Solubility: Soluble in alkali,In ethanoldecomposition,Insoluble in water and ether.

Resorufin Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37
• RTECS：SP7698000
• Hazardous Material Identification：
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Phenoxazines